1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride
Overview
Description
1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride (MPID) is a member of the imidazole family. It is a small molecule with a molecular weight of 217.7 g/mol and a structure that includes a pyrrolidine ring and a five-membered imidazole ring. MPID has a variety of applications in scientific research, including as a synthetic intermediate, as a biochemical probe, and as a tool in drug discovery.
Scientific Research Applications
1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride has a variety of scientific research applications, including as a synthetic intermediate, as a biochemical probe, and as a tool in drug discovery. As a synthetic intermediate, 1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride can be used in the synthesis of other compounds, such as the antifungal agent clotrimazole. As a biochemical probe, 1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride can be used to study the structure and function of proteins, as well as to study the effects of small molecules on cellular processes. Finally, as a tool in drug discovery, 1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride can be used to identify novel drug targets and to optimize the pharmacological properties of existing drugs.
Mechanism of Action
The mechanism of action of 1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride is not yet fully understood. However, it is known to interact with a variety of proteins, including G-protein coupled receptors, ion channels, and enzymes. It is believed to interact with these proteins by binding to specific sites, which results in changes in the proteins' structure and/or function.
Biochemical and Physiological Effects
1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride can modulate the activity of several enzymes, including protein kinase C, phosphodiesterase, and adenylyl cyclase. It has also been shown to have anti-inflammatory and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride has several advantages for use in lab experiments. It is inexpensive, readily available, and has a wide range of applications. However, it is not suitable for use in all experiments, as it can be toxic at high concentrations and can interfere with some types of assays.
Future Directions
There are several potential future directions for the use of 1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride in scientific research. These include further exploration of its mechanisms of action, development of new synthetic methods for its synthesis, and investigation of its potential therapeutic applications. Additionally, 1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride could be used as a tool to identify novel drug targets and to optimize the pharmacological properties of existing drugs. Finally, further research into the biochemical and physiological effects of 1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride could lead to new therapeutic strategies for diseases such as inflammation and pain.
Synthesis Methods
1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride can be synthesized from commercially available starting materials, such as 2-bromopyrrole and 2-chloro-4,5-dihydroimidazole. The synthesis involves a two-step process, first involving the reaction of 2-bromopyrrole with 2-chloro-4,5-dihydroimidazole to form the intermediate 2-methyl-4,5-dihydro-1H-imidazole. This intermediate is then reacted with hydrochloric acid to produce 1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride involves the reaction of 2-pyrrolidinone with methylamine followed by cyclization with ethyl chloroformate and ammonium hydroxide. The resulting imidazole intermediate is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-pyrrolidinone", "methylamine", "ethyl chloroformate", "ammonium hydroxide", "hydrochloric acid" ], "Reaction": [ "2-pyrrolidinone is reacted with excess methylamine in methanol to form N-methyl-2-pyrrolidinone.", "Ethyl chloroformate is added to the reaction mixture and the resulting intermediate is treated with ammonium hydroxide to form the imidazole intermediate.", "The imidazole intermediate is then treated with hydrochloric acid to form 1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride." ] } | |
CAS RN |
2649067-21-8 |
Product Name |
1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride |
Molecular Formula |
C8H17Cl2N3 |
Molecular Weight |
226.1 |
Purity |
95 |
Origin of Product |
United States |
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